Cas no 119516-32-4 (ethyl (2E)-3-4-(diethylamino)phenylprop-2-enoate)

• Product Name: ethyl (2E)-3-4-(diethylamino)phenylprop-2-enoate
• CAS No: 119516-32-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 1211937
• PubChem ID: 14173852
• Update Time: 2025-06-14

ethyl (2E)-3-4-(diethylamino)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(diethylamino)phenyl]-, ethyl ester, (E)-
• ethyl 3-[4-(diethylamino)phenyl]prop-2-enoate
• ethyl (2E)-3-4-(diethylamino)phenylprop-2-enoate
• ETHYL (2E)-3-[4-(DIETHYLAMINO)PHENYL]PROP-2-ENOATE
• 119516-32-4
• SCHEMBL22160149
• EN300-1453797

• Inchi： 1S/C15H21NO2/c1-4-16(5-2)14-10-7-13(8-11-14)9-12-15(17)18-6-3/h7-12H,4-6H2,1-3H3/b12-9+
• InChI Key： ASLBXRNVTSCIJY-FMIVXFBMSA-N
• SMILES： CCOC(/C=C/C1C=CC(N(CC)CC)=CC=1)=O

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on ethyl (2E)-3-4-(diethylamino)phenylprop-2-enoate

Comprehensive Overview of Ethyl (2E)-3-[4-(Diethylamino)phenyl]prop-2-enoate (CAS No. 119516-32-4)

Ethyl (2E)-3-[4-(diethylamino)phenyl]prop-2-enoate, with the CAS number 119516-32-4, is a specialized organic compound that has garnered significant attention in the fields of organic synthesis, material science, and photochemistry. This ester derivative, characterized by its conjugated system and diethylamino functional group, exhibits unique electronic and optical properties, making it a valuable intermediate in advanced applications. Its molecular structure features an ethyl ester group linked to a propenoate backbone, which is further substituted with a diethylamino moiety at the para position of the phenyl ring. This configuration contributes to its distinct reactivity and functionality.

The compound’s photophysical properties are of particular interest to researchers exploring organic light-emitting diodes (OLEDs), nonlinear optical materials, and molecular sensors. The diethylamino group acts as an electron donor, while the ethyl propenoate moiety serves as an electron acceptor, creating a push-pull system that enhances its chromophoric behavior. This makes ethyl (2E)-3-[4-(diethylamino)phenyl]prop-2-enoate a promising candidate for applications in optoelectronic devices and fluorescence-based probes. Recent studies have highlighted its potential in bioimaging due to its tunable emission properties and stability under physiological conditions.

In the context of green chemistry and sustainable synthesis, this compound has been investigated for its role in catalyzed cross-coupling reactions and microwave-assisted synthesis. The growing demand for eco-friendly chemical processes has spurred research into optimizing its production with reduced energy consumption and waste generation. Additionally, its compatibility with biodegradable solvents aligns with the global shift toward environmentally benign manufacturing practices.

From a commercial perspective, ethyl (2E)-3-[4-(diethylamino)phenyl]prop-2-enoate is utilized in the development of high-performance coatings and advanced polymers. Its ability to modify surface properties and enhance material durability has made it a key ingredient in industries ranging from automotive to electronics. The compound’s thermal stability and solubility in common organic solvents further broaden its applicability in formulation chemistry.

Recent advancements in computational chemistry have enabled precise predictions of the compound’s behavior in various environments, facilitating its integration into molecular design strategies. Tools like density functional theory (DFT) have been employed to study its electronic structure and excited-state dynamics, providing insights that drive innovation in functional materials. These developments are particularly relevant to researchers exploring artificial intelligence-driven drug discovery and materials informatics.

In summary, ethyl (2E)-3-[4-(diethylamino)phenyl]prop-2-enoate (CAS 119516-32-4) represents a versatile and scientifically significant compound with wide-ranging applications. Its unique structural features and functional versatility continue to inspire research across multiple disciplines, from optoelectronics to sustainable chemistry. As industries and academia increasingly prioritize innovation and sustainability, this compound is poised to play a pivotal role in shaping future technologies.